Cas no 1781761-88-3 (6-cyclobutylpyrimidine-4-carboxylic acid)

• Product Name: 6-cyclobutylpyrimidine-4-carboxylic acid
• CAS No: 1781761-88-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5366312
• PubChem ID: 82410141
• Update Time: 2025-05-22

6-cyclobutylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-cyclobutyl-
• 6-cyclobutylpyrimidine-4-carboxylic acid

• Inchi： 1S/C9H10N2O2/c12-9(13)8-4-7(10-5-11-8)6-2-1-3-6/h4-6H,1-3H2,(H,12,13)
• InChI Key： TXWYRLGSZRTBSE-UHFFFAOYSA-N
• SMILES： C1=NC(C2CCC2)=CC(C(O)=O)=N1

Additional information on 6-cyclobutylpyrimidine-4-carboxylic acid

6-Cyclobutylpyrimidine-4-carboxylic Acid (CAS 1781761-88-3): A Versatile Building Block in Modern Organic Synthesis

6-Cyclobutylpyrimidine-4-carboxylic acid (CAS 1781761-88-3) represents an important heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This pyrimidine derivative with its unique cyclobutyl substitution pattern offers remarkable structural features that make it valuable for various synthetic applications. The compound's molecular formula C9H10N2O2 and molecular weight of 178.19 g/mol position it as an ideal intermediate for the development of more complex molecular architectures.

The growing interest in pyrimidine-based compounds stems from their prevalence in biologically active molecules and functional materials. Researchers particularly value 6-cyclobutylpyrimidine-4-carboxylic acid derivatives for their ability to serve as key precursors in medicinal chemistry. The presence of both carboxylic acid functionality and the nitrogen-rich pyrimidine ring enables diverse chemical transformations, making this compound a versatile synthetic building block for drug discovery programs.

Recent advances in synthetic methodologies have improved access to cyclobutyl-containing heterocycles, with 6-cyclobutylpyrimidine-4-carboxylic acid synthesis becoming more efficient through modern catalytic processes. The compound's stability under various reaction conditions and its compatibility with numerous coupling reactions contribute to its popularity in organic synthesis. Pharmaceutical researchers frequently search for "pyrimidine carboxylic acid applications" and "cyclobutyl heterocycle synthesis," reflecting the compound's relevance in current chemical research.

The physicochemical properties of 6-cyclobutylpyrimidine-4-carboxylic acid make it particularly suitable for fragment-based drug design approaches. Its moderate molecular weight and balanced lipophilicity, combined with multiple hydrogen bond donor/acceptor sites, align well with contemporary drug discovery principles. The cyclobutyl ring conformation introduces interesting three-dimensional character to molecular structures, addressing the growing demand for sp3-rich compounds in medicinal chemistry.

In material science applications, pyrimidine-4-carboxylic acid derivatives have shown promise as components of organic electronic materials and metal-organic frameworks (MOFs). The rigid cyclobutyl-pyrimidine core can contribute to the thermal stability of these materials while the carboxylic acid group facilitates coordination to metal centers or hydrogen bonding networks. These properties have led to increased searches for "heterocyclic carboxylic acids for MOFs" and "pyrimidine-based organic semiconductors."

The synthesis of 6-cyclobutylpyrimidine-4-carboxylic acid typically involves cyclization strategies starting from appropriately functionalized precursors. Modern approaches often employ transition metal-catalyzed cycloadditions or cyclization reactions to construct the pyrimidine ring, followed by introduction of the cyclobutyl substituent through cross-coupling methodologies. The carboxylic acid functionality can be introduced either before or after pyrimidine ring formation, depending on the specific synthetic route employed.

Analytical characterization of 6-cyclobutylpyrimidine-4-carboxylic acid typically includes NMR spectroscopy (1H and 13C), mass spectrometry, and infrared spectroscopy to confirm the structure and purity. The compound's solubility profile—showing good solubility in polar organic solvents like DMSO and methanol but limited solubility in water—makes it suitable for various reaction conditions. These characteristics are frequently investigated when researchers search for "pyrimidine carboxylic acid solubility" or "heterocycle NMR characterization."

Recent patent literature reveals growing interest in 6-cyclobutylpyrimidine-4-carboxylic acid derivatives as kinase inhibitors and modulators of various biological targets. The compound's scaffold appears in several drug discovery programs targeting inflammatory diseases, metabolic disorders, and certain types of cancer. This therapeutic potential has driven searches for "pyrimidine-based kinase inhibitors" and "cyclobutyl heterocycles in drug discovery" across scientific databases.

From a commercial perspective, 6-cyclobutylpyrimidine-4-carboxylic acid is available from specialty chemical suppliers serving the pharmaceutical and biotechnology industries. The compound's price and availability fluctuate based on demand from drug discovery programs and the complexity of its synthesis. Suppliers often highlight its "high purity pyrimidine derivatives" and "custom heterocycle synthesis" capabilities when marketing this and related compounds.

Environmental and safety considerations for 6-cyclobutylpyrimidine-4-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling the compound. Material safety data sheets provide specific guidance on storage conditions (typically room temperature under inert atmosphere) and disposal methods, addressing common queries about "heterocyclic compound handling" and "pyrimidine derivative stability."

The future research directions for 6-cyclobutylpyrimidine-4-carboxylic acid likely include exploration of its metal complexes for catalytic applications, further investigation of its biological activities, and development of novel synthetic methodologies for its preparation. The compound's structural features continue to inspire searches for "new pyrimidine scaffolds" and "cyclobutyl ring applications" in chemical literature and patent databases.

In conclusion, 6-cyclobutylpyrimidine-4-carboxylic acid (CAS 1781761-88-3) stands as a valuable compound in modern organic synthesis with applications spanning pharmaceutical development to materials science. Its unique combination of cyclobutyl group and pyrimidine carboxylic acid functionality ensures its continued relevance in chemical research and industrial applications. As synthetic methods advance and new applications emerge, this compound will likely maintain its position as an important building block in the chemist's toolbox.